Cas no 1343987-85-8 (1,1,1-Trifluoro-3-[(2-methylphenyl)amino]propan-2-ol)

• Product Name: 1,1,1-Trifluoro-3-[(2-methylphenyl)amino]propan-2-ol
• CAS No: 1343987-85-8
• MF: C₁₀H₁₂F₃NO
• MW: 219.203593254089
• CID: 5042727
• Update Time: 2025-10-24

1,1,1-Trifluoro-3-[(2-methylphenyl)amino]propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-[(2-methylphenyl)amino]propan-2-ol
• 1,1,1-trifluoro-3-(2-methylanilino)propan-2-ol
• 1,1,1-Trifluoro-3-[(2-methylphenyl)amino]propan-2-ol

• Inchi： 1S/C10H12F3NO/c1-7-4-2-3-5-8(7)14-6-9(15)10(11,12)13/h2-5,9,14-15H,6H2,1H3
• InChI Key： FGMZUTXMYJDPFY-UHFFFAOYSA-N
• SMILES： FC(C(CNC1C=CC=CC=1C)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 196
• XLogP3: 2.8
• Topological Polar Surface Area: 32.299

Additional information on 1,1,1-Trifluoro-3-[(2-methylphenyl)amino]propan-2-ol

Comprehensive Overview of 1,1,1-Trifluoro-3-[(2-methylphenyl)amino]propan-2-ol (CAS No. 1343987-85-8): Properties, Applications, and Industry Insights

1,1,1-Trifluoro-3-[(2-methylphenyl)amino]propan-2-ol (CAS No. 1343987-85-8) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of a trifluoromethyl group and an aromatic amine moiety makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents, aligning with the growing demand for targeted therapies and precision medicine.

The compound’s physicochemical properties, such as its moderate lipophilicity (logP) and hydrogen-bonding capacity, contribute to its bioavailability and membrane permeability—a critical factor in modern drug design. Recent studies highlight its role in optimizing structure-activity relationships (SAR) for compounds targeting G-protein-coupled receptors (GPCRs), a hot topic in AI-driven drug discovery. Computational chemists frequently model derivatives of 1,1,1-Trifluoro-3-[(2-methylphenyl)amino]propan-2-ol to predict binding affinities, leveraging machine learning algorithms to accelerate R&D cycles.

In agrochemical applications, this compound’s fluorine-substituted backbone enhances pesticidal activity while reducing environmental persistence, addressing the global push for sustainable crop protection. Regulatory agencies like the EPA and EFSA emphasize the need for low-residue formulations, making fluorinated analogs a focal point for innovation. Industry reports suggest a rising patent landscape around similar structures, reflecting their commercial potential.

From a synthetic chemistry perspective, the C-N coupling between the 2-methylaniline and trifluoropropanol segments exemplifies modern catalytic amination techniques. Green chemistry advocates favor solvent-free or water-mediated protocols for such reactions, reducing waste generation—a priority for ESG-compliant manufacturing. Analytical characterization via LC-MS and NMR spectroscopy confirms the compound’s high purity (>98%), a key requirement for regulatory submissions.

Market trends indicate growing procurement of 1343987-85-8 by contract research organizations (CROs) specializing in fluorine chemistry. Suppliers often highlight its stability under ambient conditions, ensuring cost-effective logistics—a frequent query in procurement forums. Meanwhile, academic labs explore its use in photoaffinity labeling probes, capitalizing on the trifluoromethyl group’s spectroscopic properties.

Environmental and toxicological profiling remains an active area of investigation. Preliminary data suggest favorable biodegradability profiles compared to non-fluorinated analogs, though full ecotoxicology assessments are ongoing. This aligns with the EU’s Chemicals Strategy for Sustainability, which prioritizes safer alternatives without compromising efficacy.

In summary, 1,1,1-Trifluoro-3-[(2-methylphenyl)amino]propan-2-ol exemplifies the convergence of medicinal chemistry, green synthesis, and regulatory science. Its multifaceted applications—from small-molecule drugs to agrochemical lead optimization—position it as a compound of enduring relevance in industrial and academic research.